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Compound of Interest

Compound Name:
3-Bromo-5-

(dimethoxymethyl)pyridine

Cat. No.: B175818 Get Quote

Disclaimer: Information regarding the physical and chemical properties of 3-Bromo-5-
(dimethoxymethyl)pyridine is not readily available in public literature and chemical

databases. This guide provides data and protocols for the closely related and structurally

similar compound, 3-Bromo-5-methoxypyridine, which can serve as a valuable reference point

for researchers, scientists, and drug development professionals. The methodologies and

properties described herein are for 3-Bromo-5-methoxypyridine and should be adapted and

verified for 3-Bromo-5-(dimethoxymethyl)pyridine.

Physical and Chemical Properties of 3-Bromo-5-
methoxypyridine
The following table summarizes the key physical and chemical properties of 3-Bromo-5-

methoxypyridine (CAS RN: 50720-12-2).
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Property Value Source(s)

Molecular Formula C₆H₆BrNO [1][2]

Molecular Weight 188.02 g/mol [1]

Appearance Crystalline or fused solid

Melting Point 31-35 °C (lit.) [3][4][5][6]

Assay ≥97% [5]

SMILES COc1cncc(Br)c1 [2]

InChI
1S/C6H6BrNO/c1-9-6-2-5(7)3-

8-4-6/h2-4H,1H3

InChI Key
FZWUIWQMJFAWJW-

UHFFFAOYSA-N
[2]

Synthesis of 3-Bromo-5-methoxypyridine
The most common synthetic route to 3-Bromo-5-methoxypyridine involves the nucleophilic

substitution of a bromine atom in 3,5-dibromopyridine with a methoxy group.[7] This reaction is

typically performed using sodium methoxide in a polar aprotic solvent such as N,N-

dimethylformamide (DMF).[7][8]

Experimental Protocol: Synthesis via Nucleophilic
Substitution
This protocol is based on established laboratory procedures for the synthesis of 3-Bromo-5-

methoxypyridine.[7][8]

Materials:

3,5-Dibromopyridine

Sodium pellets or Sodium Hydride (60% dispersion in mineral oil)

Methanol
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N,N-Dimethylformamide (DMF), dry

Toluene

Diethyl ether

Brine (saturated aqueous NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Ice

Procedure:

Preparation of Sodium Methoxide:

Method A (from Sodium Pellets): Under anhydrous conditions, carefully add sodium pellets

(4.7 g, 0.20 mol) portion-wise to methanol (180 mL). After the sodium has completely

reacted, evaporate the solution to dryness. To ensure complete removal of water,

azeotropically distill the residue with toluene (100 mL) and concentrate under reduced

pressure.[7][8]

Method B (from Sodium Hydride): In a reaction vessel, suspend 60% sodium hydride in

mineral oil (11.4 g, 285 mmol) in dry DMF (450 mL). Carefully add methanol (11.5 mL, 285

mmol) at room temperature. Heat the resulting solution to 60°C.[7][8]

Reaction:

To the prepared sodium methoxide in dry DMF (130 mL for Method A), add 3,5-

dibromopyridine (32 g, 135 mmol for Method A; 45 g, 190 mmol for Method B).[7][8]

Heat the reaction mixture. Recommended conditions vary from 70°C for 4 hours to 90°C

for 1 hour.[7][8]

Work-up and Purification:

For Precipitation (Method A): After the reaction is complete, cool the mixture to room

temperature. Slowly pour the reaction mixture into an ice/water mixture (300 g) to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_3_Bromo_5_methoxypyridine.pdf
https://www.chemicalbook.com/synthesis/3-bromo-5-methoxypyridine.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_3_Bromo_5_methoxypyridine.pdf
https://www.chemicalbook.com/synthesis/3-bromo-5-methoxypyridine.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_3_Bromo_5_methoxypyridine.pdf
https://www.chemicalbook.com/synthesis/3-bromo-5-methoxypyridine.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_3_Bromo_5_methoxypyridine.pdf
https://www.chemicalbook.com/synthesis/3-bromo-5-methoxypyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


precipitate the product. Collect the solid by filtration and dry under reduced pressure.[7][8]

For Extraction (Method B): Cool the reaction mixture to room temperature and dilute with

water (50 mL). Extract the product with diethyl ether (3 x 50 mL). Combine the organic

layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter and concentrate the

solvent in vacuo.[7][8]

Purification:

The crude product can be further purified by silica gel chromatography, eluting with a

mixture of ethyl acetate and hexane (e.g., 5-10% ethyl acetate in hexane).[8]

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of 3-Bromo-5-

methoxypyridine.
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Workflow for 3-Bromo-5-methoxypyridine Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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